Cas no 64170-55-4 (4-(5-Methyl-1H-tetrazol-1-yl)aniline)

4-(5-Methyl-1H-tetrazol-1-yl)aniline structure
64170-55-4 structure
Product Name:4-(5-Methyl-1H-tetrazol-1-yl)aniline
CAS No:64170-55-4
MF:C8H9N5
MW:175.190560102463
MDL:MFCD00490014
CID:500044
PubChem ID:2827922
Update Time:2025-04-19

4-(5-Methyl-1H-tetrazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-(5-Methyl-1H-tetrazol-1-yl)aniline
    • 4-(5-methyl-1H-tetrazol-1-yl)benzenamine
    • Benzenamine,4-(5-methyl-1H-tetrazol-1-yl)-
    • 1-(4-Aminophenyl)-5-methyltetrazol
    • 4-(5-methyl-1,2,3,4-tetraazolyl)phenylamine
    • 4-(5-methyl-tetrazol-1-yl)-aniline
    • AC1MCYEC
    • ALBB-005596
    • BB_SC-5698
    • CTK5C0872
    • SureCN1186487
    • DTXSID10385173
    • MFCD00490014
    • 4-(5-methyl-1H-tetrazol-1-yl)aniline, AldrichCPR
    • FT-0724142
    • SCHEMBL1186487
    • [4-(5-methyl-1H-tetrazol-1-yl)phenyl]amine
    • 64170-55-4
    • CS-0313457
    • 4-(5-methyltetrazol-1-yl)aniline
    • AKOS000297990
    • BB 0218399
    • 4-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)aniline
    • VS-03643
    • MDL: MFCD00490014
    • Inchi: 1S/C8H9N5/c1-6-10-11-12-13(6)8-4-2-7(9)3-5-8/h2-5H,9H2,1H3
    • InChI Key: NWSABTXLPRLZII-UHFFFAOYSA-N
    • SMILES: N1(C(C)=NN=N1)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 175.08597
  • Monoisotopic Mass: 175.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6A^2
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.39
  • Boiling Point: 392.3°C at 760 mmHg
  • Flash Point: 191.1°C
  • Refractive Index: 1.714
  • PSA: 69.62

4-(5-Methyl-1H-tetrazol-1-yl)aniline Pricemore >>

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